(E)-N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[[4-(furan-2-yl)thiophen-2-yl]methyl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C17H15NO3S2/c19-23(20,10-8-14-5-2-1-3-6-14)18-12-16-11-15(13-22-16)17-7-4-9-21-17/h1-11,13,18H,12H2/b10-8+
• InChI Key: CEHIJVKYAKSPEF-CSKARUKUSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CS(=O)(=O)NCC2=CC(=CS2)C3=CC=CO3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/S(=O)(=O)NCC2=CC(=CS2)C3=CC=CO3
• Molecular Formula: C17H15NO3S2
• Molecular Weight: 345.4 g/mol

Description

The compound “(E)-N-[[4-(Furan-2-yl)thiophen-2-yl]methyl]-2-phenylethenesulfonamide” is an organic compound containing several functional groups including a furan ring, a thiophene ring, a phenyl ring, and a sulfonamide group. The presence of these functional groups suggests that the compound could have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the furan and thiophene rings could potentially be introduced via a Paal-Knorr synthesis. The sulfonamide group could be introduced through a substitution reaction with an appropriate sulfonyl chloride.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the furan and thiophene rings would likely contribute to the compound’s planarity. The E configuration indicates that the highest priority groups on either side of the double bond are on opposite sides.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the furan and thiophene rings might undergo electrophilic aromatic substitution reactions. The sulfonamide group could potentially participate in substitution or elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the presence of polar functional groups like the sulfonamide. Its melting and boiling points would depend on factors like molecular weight and intermolecular forces.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were designed as a drug, it might interact with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research could explore the potential applications of this compound. For example, it could be investigated for use in pharmaceuticals, materials science, or as a building block in organic synthesis.